![molecular formula C13H8FN B7838502 2-Fluorobiphenyl-3-carbonitrile](/img/structure/B7838502.png)
2-Fluorobiphenyl-3-carbonitrile
Overview
Description
2-Fluorobiphenyl-3-carbonitrile is a useful research compound. Its molecular formula is C13H8FN and its molecular weight is 197.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
2-Fluorobiphenyl-3-carbonitrile and its derivatives are utilized in the synthesis of various novel compounds. A study by Puthran et al. (2019) highlighted the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives. These compounds exhibited significant in vitro antimicrobial activity, with some showing excellent activity compared to other derivatives (Puthran et al., 2019).
Fluoropolymer Synthesis
Fluoropolymers, known for their high-performance properties in technologically demanding applications, can be synthesized using methods that involve fluorinated compounds like 2-Fluorobiphenyl-3-carbonitrile. DeSimone et al. (1992) discussed the synthesis of fluoropolymers in supercritical carbon dioxide, a process that bypasses the environmental concerns associated with chlorofluorocarbons (DeSimone et al., 1992).
Spectroscopic Analysis and Structural Studies
2-Fluorobiphenyl-3-carbonitrile derivatives have been analyzed using spectroscopic techniques and X-ray analysis. For instance, Jukić et al. (2010) obtained 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile from an oxo-dihydropyridine derivative and analyzed its structure using various spectroscopic methods (Jukić et al., 2010).
Organocatalytic Synthesis
Organocatalytic processes involving 2-Fluorobiphenyl-3-carbonitrile derivatives have been explored for synthesizing fluorescent compounds. Oskouei and Brouwer (2017) synthesized two fluorescent derivatives of 2-amino-3-carbonitrile-4H-chromene through a fluorogenic Michael addition (Oskouei & Brouwer, 2017).
Corrosion Inhibition
Derivatives of 2-Fluorobiphenyl-3-carbonitrile have applications in corrosion inhibition. Erdoğan et al. (2017) conducted a computational study on the corrosion inhibition performances of novel quinoline derivatives, providing insights into their effectiveness in protecting iron from corrosion (Erdoğan et al., 2017).
Photopolymerization Processes
2-Fluorobiphenyl-3-carbonitrile derivatives have been used to monitor photopolymerization processes. Ortyl et al. (2019) studied the performance of 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives as fluorescent sensors and co-initiators in photopolymerization, highlighting their potential in both monitoring and accelerating these processes (Ortyl et al., 2019).
properties
IUPAC Name |
2-fluoro-3-phenylbenzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FN/c14-13-11(9-15)7-4-8-12(13)10-5-2-1-3-6-10/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STIFHCRDDXTCRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC(=C2F)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluorobiphenyl-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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